4-(3-(((4-Chlorophenyl)sulfonyl)methyl)-4-nitrophenyl)-2-methylpyrimidine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-(3-(((4-Chlorophenyl)sulfonyl)methyl)-4-nitrophenyl)-2-methylpyrimidine is a pyrimidine derivative characterized by a central pyrimidine ring substituted at the 2-position with a methyl group and at the 4-position with a 3-(((4-chlorophenyl)sulfonyl)methyl)-4-nitrophenyl moiety. The compound integrates a sulfonyl (-SO₂-) linker, a 4-chlorophenyl group, and a nitro (-NO₂) group on the phenyl ring, which collectively influence its electronic, steric, and bioactive properties.
Properties
IUPAC Name |
4-[3-[(4-chlorophenyl)sulfonylmethyl]-4-nitrophenyl]-2-methylpyrimidine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClN3O4S/c1-12-20-9-8-17(21-12)13-2-7-18(22(23)24)14(10-13)11-27(25,26)16-5-3-15(19)4-6-16/h2-10H,11H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNWFULODXZMRLB-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=N1)C2=CC(=C(C=C2)[N+](=O)[O-])CS(=O)(=O)C3=CC=C(C=C3)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClN3O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Table 1: Substituent and Functional Group Analysis
Key Observations :
- Sulfonyl vs.
- Nitro Group Impact : The nitro group on the phenyl ring in the target compound distinguishes it from analogs with methoxy or hydroxyl groups. Nitro groups are strong electron-withdrawing moieties, which may enhance reactivity in electrophilic substitution or redox processes.
- Chlorophenyl vs. Fluorophenyl : Chlorine in the target compound offers greater lipophilicity than fluorine in , influencing membrane permeability and pharmacokinetics.
Key Observations :
- Antimicrobial Activity : The fluorophenyl derivative in demonstrated antibacterial and antifungal activity, likely due to its planar aromatic system and hydrogen-bonding capacity. The target compound’s nitro group could enhance similar activities via reactive oxygen species (ROS) generation.
- Structural Flexibility : The dihedral angles between the pyrimidine ring and substituents (e.g., 12.8° in ) influence molecular conformation and interaction with biological targets. The target compound’s bulkier nitro group may restrict conformational flexibility compared to methoxy or thiol groups.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
